Cas no 116-63-2 (1-Amino-2-naphthol-4-sulfonic Acid)

1-Amino-2-naphthol-4-sulfonic Acid Properties

Names and Identifiers

• 4-Amino-3-hydroxynaphthalene-1-sulfonic acid
• 1-Amino-2-naphthol-4-sulfonic acid
• 4-Amino-3-hydroxy-1-naphthalenesulphonic acid
• 1-Amino-2-naphthol-4-sulphonic acid
• TIMTEC-BB SBB008870
• 1,2,4-acid
• 1-Amino-2-naphthol-4-sulfonic
• 1-amino-4-sulfo-2-naphthol
• 1-Naphthalenesulfonicacid,4-amino-3-hydroxy-
• 4-amino-3-hydroxy-1-naphthalenesulfonicaci
• 4-AMINO-3-NAPHTHOL-1-SULFONIC ACID
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid
• 1,2,4-Aminonaphtholsulfonic acid
• 4-Amino-3-hydroxynaphthalene-1-sulphonic acid
• 1-Amino-2-naphthol-4
• 3-Hydroxynaphthionic acid
• Amino-2-Naphthol-4-SulfonicAcid
• 1-Amino-2-naphthol-4-sulfonate.
• LABOTEST-BB LT00454379
• 1-NAPHTHALENESULFONIC ACID, 4-AMINO-3-HYDROXY-
• 4-Amino-3-hydroxynaphthalenesulfonic acid
• 2-Hydroxy-4-sulfo-1-naphthylamine
• C10H9NO4S
• W46SK3P33G
• Naphthalenesulfonic acid, 4
• FT-0607319
• SY001900
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, JIS special grade, >=97.0%
• Naphthalenesulfonic acid, 4-amino-3-hydroxy-
• NSC 25061
• W-108579
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, p.a., 95.0%
• CHEMBL2312198
• RXCMFQDTWCCLBL-UHFFFAOYSA-
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, ACS reagent, >=90%
• FS-4299
• EINECS 204-147-3
• NSC-25061
• NSC-4986
• 4-amino-3-hydroxy-1-napthalenesulfonic acid
• AI3-03701
• D77764
• 1-Naphthalenesulfonic acid,4-amino-3-hydroxy-
• RXCMFQDTWCCLBL-UHFFFAOYSA-N
• AMY22505
• 4-NH2-3-OH-naphthalenesulfonic acid
• InChI=1/C10H9NO4S/c11-10-7-4-2-1-3-6(7)9(5-8(10)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• 116-63-2
• NSC25061
• EN300-179895
• 2-Naphthol-4-sulfonic acid, 1-amino-
• DTXSID7059434
• CS-W014146
• AC-11577
• 4-AMINO-3-HYDROXY-1-NAPHTHALENE SULFONIC ACID
• CHEBI:19024
• A0367
• UNII-W46SK3P33G
• SCHEMBL153735
• NSC4986
• NS00021538
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, ACS
• 1-AMINO-2-NAPHTHOL-4-SULFONIC ACID [MI]
• Q26840754
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, for spectrophotometric det. of Si, >=95.0%
• AKOS001483109
• MFCD00004019
• AMINO-3-HYDROXYNAPHTHALENESULFONIC ACID, 4-
• 4-amino-3-hydroxy-naphthalene-1-sulfonic acid
• 223383-77-5
• STK387126
• 1-Amino-4-sulfo-2-naphthol
• DB-041331
• DB-099756
• BBL007892
• 1,2,4-Acid
• 4-Amino-3-hydroxy-1-naphthalenesulfonic Acid
• 1,2,4-AMINONAPHTHOLSULFONIC ACID
• +Expand

• MDL： MFCD00004019
• InChIKey： RXCMFQDTWCCLBL-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO4S/c11-10-7-4-2-1-3-6(7)9(5-8(10)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• SMILES： S(C1=C([H])C(=C(C2=C([H])C([H])=C([H])C([H])=C21)N([H])[H])O[H])(=O)(=O)O[H]
• BRN： 2697469

Computed Properties

• Exact Mass: 239.02500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 239.025228
• Heavy Atom Count: 16
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 109

Experimental Properties

• LogP: 3.03630
• PSA: 109.00000
• Merck: 454
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 466°C
• Melting Point: 290 °C (dec.) (lit.)
• Flash Point: °C
• FEMA: 2695
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong bases, acid chlorides, acid anhydrides, strong oxidizing agents.
• Solubility: Insoluble in water, ethanol, ether and benzene, soluble in alkali and sodium sulfite solutions. It turns pink in the air, especially when it is wet. The alkaline solution quickly oxidizes to brown in air, and the neutral solution shows a little blue fluorescence.
• Sensitiveness: Sensitive to light
• Density: 1.4338 (rough estimate)

1-Amino-2-naphthol-4-sulfonic Acid Security Information

• Symbol: GHS07
• RTECS：QK1292000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2585
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.
• PackingGroup：III
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

1-Amino-2-naphthol-4-sulfonic Acid Customs Data

• HS CODE：29222100
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters